Cas no 99967-79-0 (methyl 4-amino-2-ethylthiazole-5-carboxylate)

• Product Name: methyl 4-amino-2-ethylthiazole-5-carboxylate
• CAS No: 99967-79-0
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 2119073
• Update Time: 2023-11-18

methyl 4-amino-2-ethylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-ethylthiazole-5-carboxylate
• methyl 4-amino-2-ethyl-1,3-thiazole-5-carboxylate
• CID 13595328
• 4-Amino-2-ethyl-5-thiazolcarbonsaeure-methylester
• 5-Thiazolecarboxylic acid, 4-amino-2-ethyl-, methyl ester

• Inchi： 1S/C7H10N2O2S/c1-3-4-9-6(8)5(12-4)7(10)11-2/h3,8H2,1-2H3
• InChI Key： UZEGDNGSRZILQN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(N)N=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Melting Point: 68 °C(Solv: methanol (67-56-1))
• Boiling Point: 300.1±22.0 °C(Predicted)
• pka: 1.92±0.10(Predicted)